Cas no 3460-55-7 (N-(4-Cyanophenyl)thiourea)
N-(4-Cyanophenyl)thiourea structure
Product Name:N-(4-Cyanophenyl)thiourea
CAS No:3460-55-7
MF:C8H7N3S
MW:177.226279497147
MDL:MFCD00041175
CID:84756
PubChem ID:24884060
Update Time:2025-04-18
N-(4-Cyanophenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyanophenylthiourea
- (4-cyanophenyl)thiourea
- 1-(4-Cyanophenyl)-2-thiourea
- N-(4-Cyanophenyl)thiourea
- N-p-cyanophenyl thiourea
- PS-3803
- J-019677
- (4-Cyanophenyl)thiourea, 97%
- 4-cyanophenyl-thiourea
- 1-(4-cyanophenyl)thiourea
- 3460-55-7
- CS-0206606
- AKOS005207158
- Z291279010
- LFMJROANUIRGBS-UHFFFAOYSA-N
- DTXSID70374104
- A822321
- SCHEMBL1884691
- FT-0618309
- EN300-61169
- 4-BENZYLOXY-5-BROMO-2-(4-METHYLPIPERAZIN-1-YL)-PYRIMIDINE
- MFCD00041175
- DB-018571
-
- MDL： MFCD00041175
- Inchi： 1S/C8H7N3S/c9-5-6-1-3-7(4-2-6)11-8(10)12/h1-4H,(H3,10,11,12)
- InChI Key： LFMJROANUIRGBS-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC(C#N)=CC=1
- BRN： 2718720
Computed Properties
- Exact Mass: 177.03600
- Monoisotopic Mass: 177.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 93.9A^2
Experimental Properties
- Color/Form: White or cream solid
- Density: 1.33
- Melting Point: 201-205 °C
- Boiling Point: 350°Cat760mmHg
- Flash Point: 165.5°C
- Refractive Index: 1.679
- PSA: 93.93000
- LogP: 1.98708
- Solubility: Insoluble
N-(4-Cyanophenyl)thiourea Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 3439
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S22-S36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R22
N-(4-Cyanophenyl)thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(4-Cyanophenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109219-25g |
1-(4-Cyanophenyl)thiourea |
3460-55-7 | 95% | 25g |
$379.05 | 2023-09-02 | |
| Fluorochem | 018472-250mg |
1-(4-Cyanophenyl)-2-thiourea |
3460-55-7 | 98% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 018472-1g |
1-(4-Cyanophenyl)-2-thiourea |
3460-55-7 | 98% | 1g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 018472-5g |
1-(4-Cyanophenyl)-2-thiourea |
3460-55-7 | 98% | 5g |
￡132.00 | 2022-03-01 | |
| Fluorochem | 018472-10g |
1-(4-Cyanophenyl)-2-thiourea |
3460-55-7 | 98% | 10g |
￡238.00 | 2022-03-01 | |
| Ambeed | A711306-1g |
1-(4-Cyanophenyl)thiourea |
3460-55-7 | 98% | 1g |
$32.00 | 2021-07-07 | |
| Chemenu | CM343682-5g |
4-Cyanophenylthiourea |
3460-55-7 | 95%+ | 5g |
$146 | 2022-06-11 | |
| Chemenu | CM343682-10g |
4-Cyanophenylthiourea |
3460-55-7 | 95%+ | 10g |
$272 | 2022-06-11 | |
| Chemenu | CM343682-25g |
4-Cyanophenylthiourea |
3460-55-7 | 95%+ | 25g |
$543 | 2022-06-11 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12219-1g |
N-(4-Cyanophenyl)thiourea, 98% |
3460-55-7 | 98% | 1g |
￥2029.00 | 2023-03-06 |
N-(4-Cyanophenyl)thiourea Related Literature
-
Vinod Kumar,Hemlata Rana,M. P. Kaushik Analyst 2011 136 1873
-
Vinod Kumar,Hemlata Rana,G. Raviraju,Prabhat Garg,Anuradha Baghel,A. K. Gupta RSC Adv. 2016 6 59648
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